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Compound of Interest

Compound Name: 5-Dehydroxyparatocarpin K

Cat. No.: B176751 Get Quote

As drug discovery and development pushes the boundaries of novel chemical entities, ensuring

the safety of laboratory personnel is paramount. This guide provides essential, immediate

safety and logistical information for handling 5-Dehydroxyparatocarpin K, a natural product

with potential cytotoxic properties. This document is intended for researchers, scientists, and

drug development professionals, offering procedural, step-by-step guidance to foster a culture

of safety and build trust in handling novel compounds.

Understanding the Compound: 5-
Dehydroxyparatocarpin K
5-Dehydroxyparatocarpin K is a natural product isolated from the plant Cullen corylifolium.[1]

[2] Its chemical formula is C₂₀H₁₈O₄, and it has a molecular weight of approximately 322.35

g/mol .[3][4] While comprehensive toxicological data is not readily available, its investigation for

antitumor and antimicrobial properties suggests potential biological activity and cytotoxicity.[3]

Therefore, it is prudent to handle this compound with a high degree of caution, assuming it may

be hazardous until proven otherwise.

Table 1: Chemical and Physical Properties of 5-Dehydroxyparatocarpin K
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Property Value Source

CAS Number 124858-37-3 [1][3][4]

Molecular Formula C₂₀H₁₈O₄ [1][3][4]

Molecular Weight 322.354 g/mol [3]

Boiling Point 540.0±50.0℃ at 760 mmHg [3]

Density 1.3±0.1g/ml [3]

Storage Room temperature [3]

Core Safety Directive: Personal Protective
Equipment (PPE)
Given the potential cytotoxic nature of 5-Dehydroxyparatocarpin K, a comprehensive PPE

strategy is essential to minimize exposure through inhalation, dermal contact, and ingestion.

Respiratory Protection
When handling the solid form of 5-Dehydroxyparatocarpin K, especially when weighing or

transferring the powder, the use of a respirator is mandatory to prevent inhalation of fine

particles.

Recommended: A NIOSH-approved N95 or higher-level particulate respirator is the minimum

requirement. For procedures with a higher risk of aerosolization, a powered air-purifying

respirator (PAPR) should be considered.[5][6]

Causality: Fine powders can easily become airborne and be inhaled, leading to systemic

exposure. A respirator filters these particles from the air before they can enter the respiratory

tract.

Hand Protection
Double gloving is required to provide a robust barrier against dermal absorption.

Inner Glove: A nitrile glove provides a close fit and good dexterity.
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Outer Glove: A thicker, chemical-resistant glove, such as butyl rubber or Viton, should be

worn over the inner glove.

Glove Change Protocol: Gloves must be changed immediately if they become contaminated.

Regularly inspect gloves for any signs of degradation or puncture.[5]

Eye and Face Protection
To protect against splashes and airborne particles, appropriate eye and face protection is

crucial.

Recommended: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[7]

For procedures with a significant splash hazard, a full-face shield should be worn in addition

to goggles.

Causality: The eyes are a rapid route of absorption for chemical compounds. Goggles

provide a seal around the eyes, while a face shield offers a broader barrier of protection for

the entire face.

Body Protection
A dedicated laboratory coat is essential to protect the skin and personal clothing from

contamination.

Recommended: A disposable, solid-front, back-closing laboratory coat made of a low-

permeability material. For larger quantities or procedures with a high risk of splashing, a

chemical-resistant apron or coveralls should be worn over the lab coat.

Causality: Standard cotton lab coats can absorb chemical spills, holding the hazardous

material against the skin. Low-permeability materials provide a more effective barrier.

Operational Plan for Safe Handling
A systematic approach to handling 5-Dehydroxyparatocarpin K, from receipt to disposal, is

critical for maintaining a safe laboratory environment.

Receiving and Storage
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Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a well-ventilated, designated area away from incompatible materials.

The supplier recommends storage at room temperature.[3]

Clearly label the storage location with the compound's name and hazard warnings.

Experimental Workflow
The following workflow is designed to minimize exposure during routine laboratory procedures

involving 5-Dehydroxyparatocarpin K.

Preparation Handling (in Chemical Fume Hood) Cleanup & Disposal

Designate & Prepare
Work Area Don Full PPE

Proceed once
area is ready Weigh Compound

Enter handling
phase Dissolve in Solvent Perform Experiment Decontaminate Surfaces

& Equipment

Experiment
complete Doff PPE Dispose of Waste

Click to download full resolution via product page

Caption: Experimental workflow for handling 5-Dehydroxyparatocarpin K.

Step-by-Step Protocol for Weighing and Dissolving
Designate a Work Area: All handling of solid 5-Dehydroxyparatocarpin K must be

performed within a certified chemical fume hood.

Don PPE: Follow the PPE guidelines outlined above.

Weighing:

Use a dedicated, clean weighing vessel.

Dispense the powder slowly and carefully to minimize dust generation.
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If any powder is spilled, decontaminate the area immediately (see decontamination

protocol below).

Dissolving:

Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

Ensure the vessel is appropriately capped or covered during dissolution.

Disposal Plan
Proper disposal of 5-Dehydroxyparatocarpin K and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All solid waste, including contaminated gloves, disposable lab coats, and

weighing papers, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing 5-Dehydroxyparatocarpin K should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility has been confirmed.

Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company in accordance with local, state, and federal regulations.
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Caption: Waste disposal plan for 5-Dehydroxyparatocarpin K.

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.

Table 2: Emergency Response Protocol
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Exposure Route Immediate Action Follow-up

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Remove contaminated

clothing.

Seek immediate medical

attention. Provide the Safety

Data Sheet (if available) or this

guide to the medical

personnel.

Eye Contact

Immediately flush eyes with a

gentle stream of water for at

least 15 minutes, holding the

eyelids open.

Seek immediate medical

attention.

Inhalation Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical

attention.

Conclusion
The responsible and safe handling of novel chemical entities like 5-Dehydroxyparatocarpin K
is a cornerstone of scientific integrity and laboratory safety. By understanding the potential

hazards, adhering to a comprehensive PPE strategy, and following systematic operational and

disposal plans, researchers can mitigate risks and foster a secure research environment. This

guide serves as a foundational document; however, it is imperative that all laboratory personnel

receive hands-on training and that a site-specific risk assessment is conducted before

commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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